4,4-dimethyl-N-phenyl-4,5-dihydrothiazol-2-amine

• Molecular Formula: C11H14N2S
• Molecular Weight: 206.31 g/mol
• IUPAC Name: 4,4-dimethyl-N-phenyl-5H-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H14N2S/c1-11(2)8-14-10(13-11)12-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,12,13)
• InChI Key: HJXLTASCCNSSRC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CSC(=N1)NC2=CC=CC=C2)C

Description

4,4-dimethyl-N-phenyl-4,5-dihydrothiazol-2-amine is a useful research compound. Its molecular formula is C11H14N2S and its molecular weight is 206.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(1-hydroxy-2-methylpropan-2-yl)-N′-phenylthiourea (80.1 g, 0.36 mol) was dissolved in 2,400 mL of 35% HCl, and the resulting mixture was stirred while heating at 90° C. for 1.5 hours. After cooling, the mixture was neutralized with NaOH and extracted with diethyl ether. The extract was washed with saturated brine and then anhydrous sodium sulfate was added. The organic phase was distilled off under reduced pressure and the residue was washed three times with hexane. The crystals thus obtained were dried under reduced pressure at room temperature, and then recrystallized from methanol twice to give 22.4 g of the title compound (yield 18%).